Cas no 1532919-84-8 (3-amino-1-(4-methylthiophen-3-yl)propan-1-ol)

• Product Name: 3-amino-1-(4-methylthiophen-3-yl)propan-1-ol
• CAS No: 1532919-84-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6275827
• PubChem ID: 79807533
• Update Time: 2025-10-28

3-amino-1-(4-methylthiophen-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methylthiophen-3-yl)propan-1-ol
• CS-0352588
• AKOS018365938
• 1532919-84-8
• EN300-1244232

• Inchi： 1S/C8H13NOS/c1-6-4-11-5-7(6)8(10)2-3-9/h4-5,8,10H,2-3,9H2,1H3
• InChI Key： VQRYGGHKDPORRA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CCN)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-1-(4-methylthiophen-3-yl)propan-1-ol

3-Amino-1-(4-Methylthiophen-3-yl)Propan-1-Ol: A Comprehensive Overview

3-Amino-1-(4-Methylthiophen-3-yl)Propan-1-Ol (CAS No. 1532919-84-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH2) and a thiophene ring substituted with a methyl group. The presence of these functional groups makes it highly reactive and amenable to a wide range of chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-1-(4-methylthiophen-3-yl)propan-1-ol. Researchers have explored various routes, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation, to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, making it suitable for high-value applications.

The structural uniqueness of 3-amino-1-(4-methylthiophen-3-yl)propan-1-ol has been leveraged in drug discovery programs. Its ability to act as a chiral building block has been particularly valuable in asymmetric synthesis. For instance, studies have demonstrated its potential in synthesizing bioactive molecules with complex stereochemistry, which are critical for developing novel therapeutics.

In the field of materials science, 3-amino derivatives have shown promise as precursors for advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). The incorporation of the thiophene moiety into these materials enhances their electronic properties, making them suitable for applications in electronics and energy storage.

Recent research has also highlighted the environmental compatibility of 3-amino compounds. Studies have shown that they can be synthesized using eco-friendly solvents and catalysts, reducing the environmental footprint of their production processes. This aligns with the growing demand for sustainable chemical manufacturing practices.

The versatility of 3-amino compounds extends to their use in agrochemicals. Their ability to interact with biological systems makes them potential candidates for developing new classes of pesticides and herbicides. However, rigorous safety assessments are required to ensure their safe application in agricultural settings.

From a toxicological perspective, 3-amino compounds have been subjected to comprehensive safety evaluations. These studies have provided insights into their acute and chronic toxicity profiles, paving the way for their safe use in various applications.

In conclusion, 3-amino-1-(4-methylthiophen-3-yl)propan-1-Ol is a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical innovation.